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Cat. No.: B15603953

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
TCS 2314 is a potent and selective small-molecule antagonist of Very Late Antigen-4 (VLA-4),

also known as α4β1 integrin. With an IC50 value of 4.4 nM, TCS 2314 effectively blocks the

interaction between VLA-4 and its ligands, primarily Vascular Cell Adhesion Molecule-1

(VCAM-1) and the CS-1 domain of fibronectin. This interaction is a critical step in the

recruitment and activation of lymphocytes and other leukocytes at sites of inflammation.

Consequently, TCS 2314 serves as a valuable research tool for investigating inflammatory

processes and holds potential as a therapeutic agent for inflammatory and autoimmune

diseases. This technical guide provides an in-depth overview of TCS 2314, including its

mechanism of action, experimental protocols, and relevant data for its application in

immunology research.

Core Properties of TCS 2314
TCS 2314 is a well-characterized compound with defined physicochemical properties relevant

to its use in experimental settings.
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Property Value Reference

Chemical Name

trans-4-[1-[[2,5-Dichloro-4-(1-

methyl-3-

indolylcarboxamido)phenyl]ace

tyl]-(4S)-methoxy-(2S)-

pyrrolidinylmethoxy]cyclohexan

ecarboxylic acid

[1]

Molecular Formula C28H34N4O6

Molecular Weight 522.59 g/mol

CAS Number 317353-73-4

IC50 (VLA-4) 4.4 nM [1][2]

Solubility
Soluble to 100 mM in DMSO

and to 50 mM in ethanol.

Purity ≥98% [1]

Mechanism of Action: VLA-4 Antagonism
VLA-4 is a heterodimeric integrin expressed on the surface of various leukocytes, including

lymphocytes, monocytes, eosinophils, and basophils. It plays a crucial role in cell adhesion and

migration. During an inflammatory response, endothelial cells upregulate the expression of

VCAM-1. The binding of VLA-4 on leukocytes to VCAM-1 on the endothelium is a key step in

the tethering, rolling, and subsequent transmigration of these immune cells from the

bloodstream into inflamed tissues.

TCS 2314, as a VLA-4 antagonist, competitively inhibits the binding of VLA-4 to its ligands.

This blockade prevents the initial adhesion of leukocytes to the vascular endothelium, thereby

inhibiting their infiltration into inflammatory sites and blocking their activation.[1][2]

Signaling Pathway
The binding of VLA-4 to its ligands initiates intracellular signaling cascades, a process known

as "outside-in" signaling, which is crucial for cell adhesion, migration, and activation. By
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blocking the initial ligand binding, TCS 2314 prevents the initiation of these downstream

signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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